Cas no 5791-14-0 (3-(4-Chloro-2-nitrophenoxy)propanoic acid)

3-(4-Chloro-2-nitrophenoxy)propanoic acid is a chlorinated nitroaromatic compound featuring a propanoic acid side chain, making it a versatile intermediate in organic synthesis. Its structure combines electrophilic aromatic substitution reactivity with carboxylic acid functionality, enabling applications in pharmaceutical and agrochemical research. The chloro and nitro substituents enhance its utility in cross-coupling reactions and further derivatization. The propanoic acid moiety allows for additional modifications, such as esterification or amidation. This compound is particularly valuable in the development of herbicides, dyes, and bioactive molecules due to its balanced reactivity and stability under standard conditions. High purity grades ensure consistent performance in synthetic workflows.
3-(4-Chloro-2-nitrophenoxy)propanoic acid structure
5791-14-0 structure
Product Name:3-(4-Chloro-2-nitrophenoxy)propanoic acid
CAS No:5791-14-0
MF:C9H8ClNO5
MW:245.616521835327
CID:5732967
PubChem ID:24689692
Update Time:2025-08-05

3-(4-Chloro-2-nitrophenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-(4-chloro-2-nitrophenoxy)-
    • 3-(4-chloro-2-nitrophenoxy)propanoic acid
    • EN300-79828
    • AKOS000167725
    • 5791-14-0
    • Z295382126
    • CS-0261751
    • 3-(4-chloro-2-nitrophenoxy)propanoicacid
    • 3-(4-Chloro-2-nitrophenoxy)propanoic acid
    • Inchi: 1S/C9H8ClNO5/c10-6-1-2-8(7(5-6)11(14)15)16-4-3-9(12)13/h1-2,5H,3-4H2,(H,12,13)
    • InChI Key: JEGFZQMHMZIUJD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])OCCC(=O)O

Computed Properties

  • Exact Mass: 245.0091000g/mol
  • Monoisotopic Mass: 245.0091000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 92.4Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 392.8±27.0 °C at 760 mmHg
  • Flash Point: 191.4±23.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C
  • pka: 4.06±0.10(Predicted)

3-(4-Chloro-2-nitrophenoxy)propanoic acid Pricemore >>

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Additional information on 3-(4-Chloro-2-nitrophenoxy)propanoic acid

3-(4-Chloro-2-nitrophenoxy)propanoic acid (CAS No. 5791-14-0): An Overview of Its Properties, Applications, and Recent Research

3-(4-Chloro-2-nitrophenoxy)propanoic acid (CAS No. 5791-14-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it valuable for various applications, including as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

The molecular formula of 3-(4-Chloro-2-nitrophenoxy)propanoic acid is C10H9ClNO4, and its molecular weight is approximately 238.63 g/mol. The compound features a chlorinated and nitro-substituted phenoxy group attached to a propanoic acid moiety. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both fundamental research and practical applications.

In terms of physical properties, 3-(4-Chloro-2-nitrophenoxy)propanoic acid is a white to off-white solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The chemical reactivity of 3-(4-Chloro-2-nitrophenoxy)propanoic acid is primarily driven by its functional groups. The carboxylic acid group can participate in esterification, amidation, and other nucleophilic substitution reactions. The nitro group can undergo reduction to form amino derivatives, which can further be modified through various synthetic transformations. The chlorinated phenyl ring can also undergo substitution reactions, providing additional avenues for chemical modification.

In the pharmaceutical industry, 3-(4-Chloro-2-nitrophenoxy)propanoic acid has been explored as an intermediate in the synthesis of drugs with diverse therapeutic applications. Recent studies have highlighted its potential as a building block for the development of novel antiviral agents and anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 3-(4-Chloro-2-nitrophenoxy)propanoic acid, which exhibited potent antiviral activity against several RNA viruses.

Beyond pharmaceuticals, 3-(4-Chloro-2-nitrophenoxy)propanoic acid has found applications in the agrochemical industry. Its derivatives have been used as intermediates in the synthesis of herbicides and fungicides due to their ability to selectively target specific plant pathogens without causing significant harm to non-target organisms. A recent study published in Pesticide Biochemistry and Physiology demonstrated the effectiveness of a herbicide derived from this compound in controlling broadleaf weeds in cereal crops.

In addition to its practical applications, 3-(4-Chloro-2-nitrophenoxy)propanoic acid has been the subject of numerous academic research studies aimed at understanding its fundamental properties and potential biological activities. Researchers at the University of California, Berkeley, conducted a comprehensive study on the electronic structure and reactivity of this compound using density functional theory (DFT). Their findings provided valuable insights into the electronic distribution and reactivity patterns of the molecule, which can guide future synthetic efforts.

The environmental impact of compounds like 3-(4-Chloro-2-nitrophenoxy)propanoic acid is also an important consideration. Studies have shown that while this compound itself is not highly toxic or environmentally persistent, its degradation products can have varying environmental impacts depending on their chemical nature. Therefore, careful handling and disposal practices are recommended to minimize any potential environmental risks.

In conclusion, 3-(4-Chloro-2-nitrophenoxy)propanoic acid (CAS No. 5791-14-0) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and reactivity make it an invaluable intermediate for the synthesis of various compounds with therapeutic and agricultural significance. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in multiple scientific disciplines.

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